Cas no 175013-18-0 (Pyraclostrobin)

• Product Name: Pyraclostrobin
• CAS No: 175013-18-0
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• MDL: MFCD03792774
• CID: 65988
• PubChem ID: 329754631
• Update Time: 2026-05-14

Pyraclostrobin Chemical and Physical Properties

Names and Identifiers

• Methyl (2-(((1-(4-chlorophenyl)-1H-pyrazol-3-yl)oxy)methyl)phenyl)(methoxy)carbamate
• METHYL [2-[1-(4-CHLOROPHENYL)-1H-PYRAZOL-3-YLOXYMETHYL]PHENYL]METHOXYCARBAMATE
• INSIGNIA
• HEADLINE
• BAS 500 F
• CABRIO
• OPERA
• PYRACLOSTROBIN
• PYRACLOSTROBIN, PESTANAL
• Pyraclostrobin Solution
• Pyraclostrobine
• methyl [2-({[1-(4-chlorophenyl)-1H-pyrazol-3-yl]oxy}methyl)phenyl]methoxycarbamate
• methyl 2-[1-(4-chlorophenyl)pyrazol-3-yloxymethyl]-N-methoxycarbanilate
• methyl N-[2-[[[1-(4-chlorophenyl)-1H-pyrazol-3-yl]oxy]methyl]phenyl]-N-methoxycarbamate
• methyl N-[2-[[1-(4-chlorophenyl)pyrazol-3-yl]oxymethyl]phenyl]-N-methoxycarbamate
• F 500
• StaMina
• Pyraclostrobin

• MDL： MFCD03792774
• Inchi： 1S/C19H18ClN3O4/c1-25-19(24)23(26-2)17-6-4-3-5-14(17)13-27-18-11-12-22(21-18)16-9-7-15(20)8-10-16/h3-12H,13H2,1-2H3
• InChI Key： HZRSNVGNWUDEFX-UHFFFAOYSA-N
• SMILES： COC(=O)N(C1=CC=CC=C1COC2=NN(C=C2)C3=CC=C(C=C3)Cl)OC

Computed Properties

• Exact Mass: 387.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: The appearance of pure pyrazoxystrobin is light beige odorless crystal.
• Melting Point: 63.7-65.2°
• PSA: 65.82000
• LogP: 4.23890

Pyraclostrobin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H331-H410
• Warning Statement： P261-P273-P304+P340+P312-P391-P403+P233-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 23-38-50/53
• Safety Instruction： 60-61
• RTECS：EZ3441000
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): >5000 orally; >2000 dermally; LC50 in rainbow trout: 0.006 mg/l (Ammermann)
• Risk Phrases：R50/53
• Safety Term：S60-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Pyraclostrobin

Introduction to Pyraclostrobin (CAS No. 175013-18-0)

Pyraclostrobin, a potent and highly effective compound with the chemical formula C₂₂H₁₈Cl₂O₄, is widely recognized for its significant role in modern agricultural practices. Its CAS number, 175013-18-0, uniquely identifies it within the vast repository of chemical substances. This introduction delves into the multifaceted aspects of Pyraclostrobin, emphasizing its mechanisms of action, recent advancements in research, and its profound impact on crop protection.

The primary application of Pyraclostrobin lies in its function as a fungicide, specifically targeting a broad spectrum of fungal pathogens that threaten agricultural yields. Its efficacy stems from its ability to inhibit the fungal enzyme protoporphyrinogen oxidase (PPO), which is crucial for the synthesis of heme, an essential component of hemoproteins involved in various metabolic processes. By disrupting this pathway, Pyraclostrobin effectively impairs fungal growth and development, thereby safeguarding crops from devastating infections.

Recent studies have highlighted the remarkable selectivity of Pyraclostrobin towards plants, minimizing phytotoxic effects while maintaining high efficacy against target pathogens. This characteristic has positioned it as a cornerstone in integrated pest management (IPM) strategies, complementing other control measures to achieve sustainable agricultural outcomes. The compound's mode of action has been extensively studied, revealing insights into its interaction with PPO and the subsequent physiological disturbances in fungi.

Innovations in formulation technology have further enhanced the performance of Pyraclostrobin. Modern formulations often incorporate adjuvants that improve adherence to plant surfaces and extend residual activity, ensuring prolonged protection against fungal infections. These advancements have been instrumental in addressing the growing challenge of resistant fungal strains, which pose a significant threat to global food security.

The environmental impact of Pyraclostrobin has also been a focal point of research. Studies indicate that when used responsibly according to label instructions, it exhibits low persistence in soil and water systems. This environmental safety profile has contributed to its favorable regulatory status in numerous countries, where stringent guidelines govern its application to ensure minimal ecological disruption.

Economic benefits associated with Pyraclostrobin are substantial, particularly for farmers in regions prone to fungal diseases. By reducing crop losses and improving yield quality, it has become an indispensable tool for enhancing agricultural productivity. The cost-effectiveness of Pyraclostrobin-based treatments further underscores their economic viability for large-scale farming operations.

The future prospects of Pyraclostrobin are promising, with ongoing research exploring novel applications and synergistic combinations with other bioactive compounds. Efforts to develop next-generation fungicides that build upon the success of Pyraclostrobin are underway, aiming to address emerging challenges in crop protection while adhering to environmental and safety standards.

In conclusion, Pyraclostrobin (CAS No. 175013-18-0) represents a significant advancement in agricultural chemistry. Its targeted mechanism of action, combined with favorable environmental profiles and economic advantages, makes it a vital component in modern crop protection strategies. As research continues to uncover new possibilities and refine existing applications, Pyraclostrobin is poised to remain at the forefront of sustainable agricultural solutions.